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Compound of Interest

Compound Name: 3-Iodopyridine

Cat. No.: B074083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

toxicological profile of 3-Iodopyridine (CAS No. 1120-90-7). The information contained herein

is intended for professionals in research, development, and manufacturing who handle this

compound. This document outlines the potential hazards, recommended safety precautions,

emergency procedures, and relevant experimental protocols to ensure safe laboratory

practices.

Chemical and Physical Properties
3-Iodopyridine is a halogenated heterocyclic compound widely used as a building block in

organic synthesis, particularly in the development of pharmaceutical agents and other complex

molecules.[1] Its physical and chemical properties are summarized in the table below.
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Property Value Reference(s)

CAS Number 1120-90-7 [1]

Molecular Formula C₅H₄IN [1]

Molecular Weight 205.00 g/mol [1]

Appearance
White to light beige crystalline

powder

Melting Point 53-56 °C

Boiling Point 90-92 °C at 14 mmHg

Flash Point 106.7 °C (closed cup)

Solubility
Soluble in organic solvents like

ethanol and acetone.
[2]

Hazard Identification and Classification
3-Iodopyridine is classified as a hazardous substance. All personnel handling this chemical

should be thoroughly familiar with its potential dangers and the necessary safety precautions.

The Globally Harmonized System (GHS) classification is provided below.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:

alt text
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container to an approved waste disposal plant.

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize exposure and

ensure a safe working environment.

Personal Protective Equipment (PPE)
Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear impervious gloves (e.g., nitrile rubber). Gloves must be inspected

before use.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of

potential significant exposure, chemical-resistant coveralls may be necessary.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if ventilation is inadequate or for spill cleanup.
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Engineering Controls
Work with 3-Iodopyridine should be conducted in a well-ventilated laboratory, preferably

within a chemical fume hood.

Emergency eyewash stations and safety showers must be readily accessible in the

immediate work area.

Storage
Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.

Protect from light.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can produce hazardous gases, including nitrogen

oxides, carbon oxides, and hydrogen iodide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in Section 3.1. Avoid dust formation and breathing vapors.

Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it in a suitable, closed container for disposal.

Experimental Protocols
3-Iodopyridine is a key intermediate in the synthesis of various organic compounds. Below are

representative experimental protocols for its synthesis and a common subsequent reaction.

Synthesis of 3-Iodopyridine via Aromatic Finkelstein
Reaction
This protocol describes the synthesis of 3-Iodopyridine from 3-bromopyridine.
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Reaction Setup

Reaction Work-up PurificationCombine:
- 3-Bromopyridine

- NaI (2 equiv.)
- CuI (5 mol%)

- N,N'-dimethylethylenediamine (10 mol%)
- Anhydrous 1,4-dioxane

Two-necked flask under ArgonAdd to Heat to 110°C
for 18 hours Cool to room temp. Pour into 25% aq. NH3 Extract with CH2Cl2 (3x) Wash with brine Dry with MgSO4 Concentrate under

reduced pressure
Column chromatography

or recrystallization Pure 3-Iodopyridine

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Iodopyridine.

Methodology:

To a two-necked flask equipped with a reflux condenser and under an argon atmosphere,

add 3-bromopyridine, sodium iodide (2 equivalents), and copper(I) iodide (5 mol%).

Add N,N'-dimethylethylenediamine (10 mol%) and anhydrous 1,4-dioxane.

Heat the resulting suspension to 110°C and maintain for 18 hours.

After the reaction is complete, cool the mixture to room temperature.

Pour the mixture into a 25% aqueous ammonia solution.

Dilute the solution with water and extract three times with dichloromethane.

Combine the organic layers, wash with brine, and dry over magnesium sulfate.

Remove the solvent under reduced pressure to yield the crude product.

If necessary, purify the crude product by column chromatography or recrystallization to

obtain pure 3-Iodopyridine.

Suzuki-Miyaura Cross-Coupling Reaction
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This protocol outlines a general procedure for using 3-Iodopyridine in a Suzuki-Miyaura cross-

coupling reaction to form a C-C bond.

Reaction Setup

Reaction Work-up PurificationCombine:
- 3-Iodopyridine

- Arylboronic acid
- K2CO3 (base)

- Pd(OAc)2 (catalyst)
- PPh3 (ligand)

Round-bottom flaskAdd to Evacuate and backfill
with Argon (3x)

Add degassed
1,4-dioxane/water (4:1)

Heat to 80-90°C
for 4-12 hours Cool to room temp. Add water Extract with

ethyl acetate Wash with brine Dry with Na2SO4 Concentrate under
reduced pressure

Flash column
chromatography Pure 4-Aryl-3-substituted-pyridine

Click to download full resolution via product page

Caption: Workflow for a Suzuki-Miyaura cross-coupling reaction.

Methodology:

In a dry round-bottom flask, combine 3-Iodopyridine, the desired arylboronic acid, and

potassium carbonate.

Evacuate the flask and backfill with an inert gas (e.g., argon) three times.

Add palladium(II) acetate and triphenylphosphine to the flask.

Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

Heat the reaction mixture to 80-90°C and stir vigorously for 4-12 hours, monitoring by TLC or

LC-MS.

Upon completion, cool the reaction to room temperature.

Add water and extract the product with an organic solvent such as ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.
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Purify the crude product by flash column chromatography on silica gel.

Biological Relevance and Signaling Pathways
3-Iodopyridine serves as a precursor for the synthesis of various biologically active molecules,

including 3-alkylpyridine alkaloids.[1] Some of these alkaloids have been reported to exhibit

activities such as epidermal growth factor (EGFR) inhibition.[3][4] EGFR is a transmembrane

receptor tyrosine kinase that, upon activation by ligands like EGF, triggers multiple downstream

signaling cascades critical for cell proliferation, survival, and differentiation.[2][5] Dysregulation

of the EGFR pathway is a hallmark of many cancers.

The diagram below illustrates a simplified EGFR signaling pathway and the mechanism of its

inhibition, which is a target for compounds derived from 3-Iodopyridine.
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Caption: Simplified EGFR signaling pathway and inhibition.

Mechanism of Inhibition:

Small molecule inhibitors, such as certain alkaloids synthesized using a 3-iodopyridine
scaffold, typically function by competing with ATP for binding to the intracellular tyrosine kinase

domain of the EGFR.[2][6] This prevents the autophosphorylation of the receptor, thereby

blocking the activation of downstream signaling pathways like the RAS-RAF-MAPK and

PI3K/AKT cascades.[2][5] The ultimate result is the inhibition of gene transcription that

promotes cell proliferation, survival, and angiogenesis, which are critical processes in cancer

progression.[5]

Disposal Considerations
Dispose of 3-Iodopyridine and its containers in accordance with local, regional, and national

regulations. It is recommended to use a licensed professional waste disposal service. Do not

allow the chemical to enter the environment.

Disclaimer: This document is intended as a guide for trained professionals and is not

exhaustive. All users should consult the most current Safety Data Sheet (SDS) provided by the

supplier before handling 3-Iodopyridine. The user is solely responsible for all safety

precautions and for ensuring that all activities are carried out in accordance with current

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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